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Compound of Interest

2-
Compound Name: ) ) _
[(Trifluoromethyl)thiolethanamine

Cat. No.: B2784754

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available research data exists for CAS number 609354-98-5. This
guide synthesizes available safety and property information and provides general experimental
considerations based on the compound's structure.

Introduction

CAS number 609354-98-5 is identified as 2-[(Trifluoromethyl)thiolethanamine. This
compound belongs to the class of organofluorine compounds, specifically a trifluoromethylthio
ether with a primary amine functional group. The presence of the trifluoromethylthio (-SCF3)
group is of significant interest in medicinal chemistry and drug discovery. This moiety is known
to enhance the lipophilicity and metabolic stability of parent molecules, potentially improving
their pharmacokinetic and pharmacodynamic profiles. This guide provides a summary of the
known properties, safety information, and general experimental considerations for this
compound.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 2-
[(Trifluoromethyl)thio]Jethanamine. Data is compiled from various chemical supplier safety
data sheets.
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Property Value Source
Molecular Formula C3H6F3NS Mol-Instincts
Molecular Weight 145.15 g/mol Mol-Instincts
Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Flash Point No data available

Storage Temperature -18°C abcr GmbH

Safety and Handling

The primary safety information is derived from safety data sheets (SDS). As with any chemical,
it should be handled by trained personnel in a well-ventilated laboratory setting, using
appropriate personal protective equipment (PPE).

Hazard Identification

While a comprehensive toxicological profile is not publicly available, the compound is classified
with the following hazards:

Hazard

Description

Acute Toxicity

Potential for harm if swallowed, inhaled, or in

contact with skin.

Skin Corrosion/Irritation

May cause skin irritation.

Eye Damage/Irritation

May cause serious eye irritation.

Respiratory Sensitization

May cause allergy or asthma symptoms or

breathing difficulties if inhaled.

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Recommended Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
ventilation is inadequate.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Experimental Protocols and Considerations

Due to the lack of published research on 2-[(Trifluoromethyl)thiolJethanamine, specific
experimental protocols are not available. The following represents a generalized workflow for
the initial characterization and evaluation of a novel chemical entity of this class.

General Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the initial physicochemical and biological
characterization of a novel compound like 2-[(Trifluoromethyl)thioJethanamine.
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2-[(Trifluoromethyl)thio]lethanamine

Structural Features

Primary Amine Trifluoromethylthio Group J

Potential Interactions

Hydrogen Bonding Dipole-Dipole Interactions Hydrophobic Interactions
* Potenu# larget Classes
vy v
Enzymes P> Receptors (e.g., GPCRs) [«—' | lon Channels

Click to download full resolution via product page

¢ To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 609354-
98-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2784754#cas-number-609354-98-5-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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